Cas no 405-04-9 (3-Fluoro-4-hydroxybenzonitrile)
405-04-9 structure
Product Name:3-Fluoro-4-hydroxybenzonitrile
CAS No:405-04-9
MF:C7H4FNO
MW:137.111165046692
MDL:MFCD00215834
CID:37300
PubChem ID:2782944
Update Time:2025-04-18
3-Fluoro-4-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-hydroxybenzonitrile
- 2-Fluoro-4-cyanophenol
- 4-Cyano-2-fluorophenol
- 4-Hydroxy-3-fluorobenzonitrile
- Benzonitrile, 3-fluoro-4-hydroxy-
- 3-fluoro-4-hydroxybenzenecarbonitrile
- 3-fluoro-4-hydroxy-benzonitrile
- 4-cyano-2-fluoro phenol
- KSC493S8D
- 3-fluoro-4-hydroxy-benzonitril
- DPSSSDFTLVUJDH-UHFFFAOYSA-N
- WT518
- STL450321
- SBB059246
- VZ26803
- TRA0085918
- CM13070
- AM61511
- 4-CYANO-2-FLLUOROPHENOl
- F0638
- PS-9100
- SCHEMBL200168
- DS-1510
- A6774
- AKOS005257724
- 405-04-9
- FT-0632100
- AC-4071
- 3-Fluoro-4-hydroxybenzonitrile, AldrichCPR
- DTXSID90382367
- MFCD00215834
- SB74070
- SY014168
- CS-W002523
- EN300-68178
- DB-028487
- FF64145
- DTXCID70333392
- 609-838-7
-
- MDL： MFCD00215834
- Inchi： 1S/C7H4FNO/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H
- InChI Key： DPSSSDFTLVUJDH-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=CC=1O
Computed Properties
- Exact Mass: 137.02800
- Monoisotopic Mass: 137.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.4
- Topological Polar Surface Area: 44
Experimental Properties
- Color/Form: Solid
- Density: 1.35
- Melting Point: 134.0 to 138.0 deg-C
- Boiling Point: 253.9℃ at 760 mmHg
- Flash Point: 90.2℃
- Refractive Index: 1.558
- PSA: 44.02000
- LogP: 1.40298
- Solubility: Not available
3-Fluoro-4-hydroxybenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H331,H302,H312,H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39; S37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
3-Fluoro-4-hydroxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-4-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021398-100g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 98% | 100g |
3851.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021398-25g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 98% | 25g |
845.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-OY827-5g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 98% | 5g |
139.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-OY827-1g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 98% | 1g |
64.0CNY | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F810197-1g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 98% | 1g |
￥83.70 | 2022-01-11 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0638-25G |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | >98.0%(GC)(T) | 25g |
¥820.00 | 2024-04-16 | |
| TRC | F596073-500mg |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | F596073-1g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 1g |
$75.00 | 2023-05-18 | ||
| TRC | F596073-2.5g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 2.5g |
$87.00 | 2023-05-18 | ||
| TRC | F596073-5g |
3-Fluoro-4-hydroxybenzonitrile |
405-04-9 | 5g |
$98.00 | 2023-05-18 |
3-Fluoro-4-hydroxybenzonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:405-04-9)3-Fluoro-4-hydroxybenzonitrile
Order Number:sfd7182
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:405-04-9)3-Fluoro-4-hydroxybenzonitrile
Order Number:A6774
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):629.0
Email:sales@amadischem.com
3-Fluoro-4-hydroxybenzonitrile Related Literature
-
1. Some novel nematic 4-cyanophenyl esters incorporating a lateral substituentStephen M. Kelly J. Chem. Soc. Chem. Commun. 1983 366
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